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Compound of Interest

Compound Name: 17-Epiestriol

Cat. No.: B195166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
17-Epiestriol (17-epiestriol) is an endogenous estrogen metabolite, an epimer of estriol.[1]

While considered a minor and relatively weak estrogen, it has been shown to be a selective

agonist of the estrogen receptor β (ERβ) and may play a role in various physiological and

pathological processes.[1] Notably, 17-epiestriol has demonstrated significantly higher potency

than 17β-estradiol in inhibiting the expression of vascular cell adhesion molecule 1 (VCAM-1),

suggesting a potential role in inflammatory processes. Accurate and sensitive quantification of

17-epiestriol in serum is crucial for pharmacokinetic studies, understanding steroid

metabolism, and clinical research. This application note details a robust liquid chromatography-

tandem mass spectrometry (LC-MS/MS) method for the sensitive and specific quantification of

17-epiestriol in human serum. The method utilizes liquid-liquid extraction (LLE) for sample

cleanup, followed by chromatographic separation on a C18 column and detection using a triple

quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

Experimental Protocols
Materials and Reagents

17-Epiestriol analytical standard

17-Epiestriol-d4 (or other suitable stable isotope-labeled internal standard)
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Methanol, HPLC grade

Acetonitrile, HPLC grade

Methyl tert-butyl ether (MTBE), HPLC grade

Formic acid, LC-MS grade

Ultrapure water

Human serum (charcoal-stripped for calibration standards and quality controls)

Sample Preparation: Liquid-Liquid Extraction (LLE)
To 200 µL of serum sample, calibrator, or quality control, add 50 µL of internal standard

solution (e.g., 1 nmol/L 17-Epiestriol-d4 in 30% methanol).

Vortex mix for 10 seconds.

Add 1 mL of MTBE.

Vortex mix vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.

Carefully transfer the upper organic layer to a clean microcentrifuge tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried extract in 100 µL of 50% methanol/water.

Vortex mix for 20 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions
System: UPLC or HPLC system

Column: C18 reversed-phase column (e.g., 5 cm x 2.1 mm, 1.9 µm)[2]
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Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in methanol

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Injection Volume: 20 µL

Gradient:

Start at 40% B

Ramp to 95% B over 5 minutes

Hold at 95% B for 1 minute

Return to 40% B and equilibrate for 2 minutes

Mass Spectrometry (MS) Conditions
System: Triple quadrupole mass spectrometer

Ionization Mode: Electrospray Ionization (ESI), Negative

Source Temperature: 600°C[3]

Ion Spray Voltage: -4500 V[3]

Curtain Gas: 30 psi

Collision Gas: Medium

Ion Source Gas 1: 40 psi

Ion Source Gas 2: 60 psi

Acquisition Mode: Multiple Reaction Monitoring (MRM)
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MRM Transitions (Proposed)

Since experimentally optimized transitions for 17-Epiestriol are not readily available in the

literature, the following transitions are proposed based on its molecular weight (288.4 g/mol )

and the known fragmentation of its isomer, estriol. These parameters would require

optimization on the specific instrument being used.

Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (eV)

Declusterin
g Potential
(V)

17-Epiestriol

(Quantifier)
287.2 171.1 150 (Optimize) (Optimize)

17-Epiestriol

(Qualifier)
287.2 145.1 150 (Optimize) (Optimize)

17-Epiestriol-

d4 (IS)
291.2 173.1 150 (Optimize) (Optimize)

Data Presentation
The following table summarizes the typical validation performance of an LC-MS/MS method for

a related estriol isomer in serum, which would be the target performance for this 17-Epiestriol
assay.

Parameter Result

Linearity Range 0.2 - 32 ng/mL (r² > 0.99)

Lower Limit of Quantification (LLOQ) 0.2 ng/mL

Limit of Detection (LOD) 0.05 ng/mL

Intra-day Precision (%CV) ≤ 10.4%

Inter-day Precision (%CV) ≤ 16.2%

Accuracy (% Recovery) 95.9% - 104.2%
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Visualizations

Sample Preparation LC-MS/MS Analysis Data Processing

Serum Sample (200 µL) Spike Internal Standard Liquid-Liquid Extraction (MTBE) Evaporation Reconstitution UPLC Separation (C18) Tandem Mass Spectrometry (MRM) Peak Integration Quantification

Click to download full resolution via product page

Caption: Experimental workflow for the LC-MS/MS quantification of 17-Epiestriol in serum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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